Cas no 72842-25-2 (DI-(4-TOLUOYL)-L-TARTARIC ANHYDRIDE)

• Product Name: DI-(4-TOLUOYL)-L-TARTARIC ANHYDRIDE
• CAS No: 72842-25-2
• MF: C₂₀H₁₆O₇
• MW: 368.336846351624
• CID: 890718
• PubChem ID: 11122164
• Update Time: 2025-04-19

DI-(4-TOLUOYL)-L-TARTARIC ANHYDRIDE Chemical and Physical Properties

Names and Identifiers

• DI-(4-TOLUOYL)-L-TARTARIC ANHYDRIDE
• di-O-p-toluoyl-L-threaric acid-anhydride
• Di-O-p-toluoyl-L-threarsaeure-anhydrid
• DI-P-TOLUOYL-L-TARTARIC ANHYDRIDE
• L-PTAN
• DTXSID001151666
• SCHEMBL2969544
• [(3R,4R)-4-(4-methylbenzoyl)oxy-2,5-dioxooxolan-3-yl] 4-methylbenzoate
• 1,1'-[(3R,4R)-Tetrahydro-2,5-dioxo-3,4-furandiyl] bis(4-methylbenzoate)
• 72842-25-2

• Inchi： 1S/C20H16O7/c1-11-3-7-13(8-4-11)17(21)25-15-16(20(24)27-19(15)23)26-18(22)14-9-5-12(2)6-10-14/h3-10,15-16H,1-2H3/t15-,16-/m1/s1
• InChI Key： BCIJHROJBLWCLV-HZPDHXFCSA-N
• SMILES： O(C(C1C=CC(C)=CC=1)=O)[C@H]1C(=O)OC([C@@H]1OC(C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 368.09000
• Monoisotopic Mass: 368.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 96Ų

Experimental Properties

• PSA: 95.97000
• LogP: 2.13780